C8-C1
Overview
Description
C8-C1 is a selective thymidylate synthase thyx inhibitor
Scientific Research Applications
Catalytic Behavior in Polymer Synthesis
A series of sodium 2-arylimino-8-quinolates, C1–C8, show significant activities towards the ring-opening polymerization (ROP) of rac-lactide, which is crucial in producing amorphous polylactides with broad molecular weight distributions. This demonstrates their potential in polymer synthesis and material science (Zhang et al., 2016).
Phytoplankton and Microphytobenthos Pigment Analysis
Comparing HPLC methods using C18 and C8 columns revealed that while both offer good analytical resolution, the C18 method shows better discrimination for several carotenoid pigments, important in studying phytoplankton and microphytobenthos (Mendes, Cartaxana, & Brotas, 2007).
Cytotoxicity and Antitumor Properties
Organotin(IV) complexes (C1-C8) have been synthesized and their cytotoxicity against human tumor cell lines tested. The dibutyltin complex C2, in particular, showed potent antitumor properties, indicating the potential of these complexes in cancer research (Jiang et al., 2019).
PFOA Health Effects Assessment
The C8 Science Panel studied the health effects of PFOA and found probable links to various diseases, such as thyroid disease and cancer. This study is pivotal in understanding the environmental and health impacts of industrial chemicals (Steenland et al., 2020).
Microbial Conversion of Single Carbon Compounds
C1 metabolism in microorganisms is explored for biotechnological applications, like biofuel production and biomining. This research is crucial in understanding how single carbon compounds can be utilized in various industrial applications (Chistoserdova, 2018).
Advances in C1 Catalysis
C1 catalysis, involving the conversion of simple carbon-containing compounds to valuable chemicals and fuels, is a growing field. Recent advancements in catalyst systems and reaction processes have significant implications for the energy and chemical industries (Bao, Yang, Yoneyama, & Tsubaki, 2019).
Charge Accumulation Prevention in Organic Insulators
Research on charge accumulation processes during ion bombardment of organic insulators using monoatomic ion C1+ and cluster ion C8+ is significant in materials science, particularly for developing more efficient and stable electronic devices (Hirata, Saitoh, Narumi, & Kobayashi, 2002).
Pyrolysis of C8 Hydrocarbons
Studies on the pyrolysis of C8 hydrocarbons provide insights into the thermal decomposition processes, crucial for understanding fuel combustion and developing more efficient energy conversion technologies (Shen et al., 2019).
Homeobox Genes in Embryonic Development
The expression of human cDNA clones HHO.c1.95 and HHO.c8.5111 in different organs during human embryonic development provides vital information in developmental biology and genetics (Simeone et al., 1987).
Cyclo[18]carbon Chemistry
The synthesis and structure of cyclocarbon, C18, opens new avenues in material science and chemistry. This carbon allotrope's potential applications in electronics and catalysis are significant (Rahman & Edvinsson, 2020).
Properties
Molecular Formula |
C18H14O4 |
|---|---|
Molecular Weight |
294.306 |
IUPAC Name |
2-Hydroxy-3-(4-methoxybenzyl)-1,4-naphthoquinone |
InChI |
InChI=1S/C18H14O4/c1-22-12-8-6-11(7-9-12)10-15-16(19)13-4-2-3-5-14(13)17(20)18(15)21/h2-9,21H,10H2,1H3 |
InChI Key |
DKOJAMITDVVFPR-UHFFFAOYSA-N |
SMILES |
O=C(C1=C2C=CC=C1)C(CC3=CC=C(OC)C=C3)=C(O)C2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
C8-C1; C8 C1; C8C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-[5-(4-Methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]-3,4-dihydropyrazole-2-carbonyl]benzoic acid](/img/structure/B1192356.png)
